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Compound of Interest

Compound Name: 2-Bromoimidazo[1,2-a]pyridine

Cat. No.: B039627 Get Quote

Comprehensive Safety Guide for Handling 2-
Bromoimidazo[1,2-a]pyridine
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Bromoimidazo[1,2-a]pyridine. Adherence to

these procedures is critical for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: 2-Bromoimidazo[1,2-a]pyridine

CAS Number: 112581-95-0[1][2]

Molecular Formula: C7H5BrN2[1]

Hazard Identification and Classification
2-Bromoimidazo[1,2-a]pyridine is classified as a hazardous substance with the following

primary concerns:

Acute Toxicity (Oral): Harmful if swallowed[1][3].

Skin Irritation: Causes skin irritation[1][3].

Eye Irritation: Causes serious eye irritation[1][3].
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Respiratory Irritation: May cause respiratory irritation[1].

GHS Hazard Statements:

H302: Harmful if swallowed[2][3]

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[1][2]

Hazard Classification GHS Category

Acute toxicity, Oral Category 4

Skin irritation Category 2

Eye irritation Category 2A

Specific target organ toxicity – single exposure Category 3

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling 2-
Bromoimidazo[1,2-a]pyridine to minimize exposure.
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PPE Item Specification Purpose

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

[3].

To protect eyes from splashes.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber).

Gloves must be inspected prior

to use[3].

To prevent skin contact.

Protective Clothing

Fire/flame resistant and

impervious clothing, such as a

standard laboratory coat[3].

To protect clothing and skin.

Respiratory Protection

Use only in a well-ventilated

area, preferably a certified

laboratory chemical fume

hood. If exposure limits are

exceeded, a full-face respirator

should be used[4].

To avoid inhalation of dust,

fumes, or vapors.

Operational and Handling Plan
A systematic approach to handling 2-Bromoimidazo[1,2-a]pyridine is crucial for safety. The

following workflow outlines the key stages from preparation to disposal.
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Preparation

Handling

Emergency Response (Spill)

Disposal

Don Appropriate PPE

Work in a Ventilated Area
(Fume Hood)

Handle Chemical with Care
Avoid dust/aerosol formation

Store in a Tightly Closed Container
in a cool, dry place Evacuate Area

If Spill Occurs

Segregate Contaminated Materials
as Hazardous Waste

Absorb with Inert Material
(e.g., vermiculite, sand)

Collect in a Suitable Container
for disposal

Contact EHS

Use a Labeled, Sealed
Hazardous Waste Container

Dispose Through a Licensed
Hazardous Waste Company

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromoimidazo[1,2-a]pyridine.
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Step-by-Step Handling Protocol
Preparation:

Always work in a well-ventilated area, such as a certified laboratory chemical fume

hood[3].

Ensure that an emergency eyewash station and safety shower are readily accessible.

Don the appropriate personal protective equipment (PPE) as detailed in the table above.

Handling:

Avoid contact with skin and eyes[3].

Avoid the formation of dust and aerosols[3].

Use non-sparking tools to prevent fire caused by electrostatic discharge[3].

Do not eat, drink, or smoke when using this product[3].

Wash hands thoroughly after handling[3].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place[3][5].

Keep the container upright to prevent leakage.

Store locked up[3].

Emergency and First-Aid Measures
Immediate action is required in the event of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation[3][6].

Skin Contact

Immediately take off contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor[3][7].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention[3][7].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Get medical help

immediately[3][7].

Disposal Plan
The disposal of 2-Bromoimidazo[1,2-a]pyridine and any contaminated materials must be

handled as hazardous waste.

Waste Segregation:

All materials contaminated with 2-Bromoimidazo[1,2-a]pyridine, including the pure

substance, solutions, and labware (e.g., pipette tips, absorbent pads), must be classified

as hazardous waste[8].

Do not mix this waste with other incompatible waste streams[8].

Containerization:

Collect all 2-Bromoimidazo[1,2-a]pyridine waste in a designated, properly sealed, and

clearly labeled hazardous waste container[8].
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The container must be made of a compatible material.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name, "2-Bromoimidazo[1,2-a]pyridine"[8].

Disposal:

Dispose of the contents and container through a licensed hazardous waste disposal

company in accordance with all applicable federal, state, and local regulations[3][8][9]. Do

not release into the environment[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Bromoimidazo[1,2-a]pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039627#personal-protective-equipment-for-handling-
2-bromoimidazo-1-2-a-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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